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For researchers, scientists, and drug development professionals, this document provides
detailed application notes and protocols for the use of TVB-3166, a potent and selective
inhibitor of Fatty Acid Synthase (FASN).

TVB-3166 is an orally available, reversible, and selective small-molecule inhibitor of Fatty Acid
Synthase (FASN) with an IC50 of 0.042 uM in in vitro biochemical assays.[1] By inhibiting
FASN, TVB-3166 disrupts de novo palmitate synthesis, a critical process for tumor cell growth
and survival.[2] This disruption leads to apoptosis, inhibition of tumor cell proliferation, and
remodeling of cell membranes.[2][3] These application notes provide essential information on
the solubility, mechanism of action, and experimental use of TVB-3166.

Solubility of TVB-3166

The solubility of TVB-3166 in various solvents is a critical factor for its effective use in in vitro
and in vivo experiments. The following table summarizes the available solubility data. It is
highly recommended to use fresh, anhydrous DMSO for preparing stock solutions, as its
hygroscopic nature can significantly reduce the solubility of the compound.[1][4]
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] Molar
Concentration .
Solvent Concentration Notes
(mg/mL)
(mM)
Use fresh, anhydrous
DMSO 77[1] 200.27[1]
DMSO.
Ultrasonic treatment
DMSO 62.5[4] 162.56[4]
may be needed.
Water Insoluble[1]
Ethanol Insoluble[1]

Mechanism of Action and Signaling Pathway

TVB-3166 exerts its anti-cancer effects by inhibiting the enzymatic activity of FASN.[5] FASN is
the key enzyme responsible for the de novo synthesis of long-chain fatty acids, primarily
palmitate, from acetyl-CoA and malonyl-CoA.[6][7] In many cancer cells, FASN is
overexpressed and its activity is elevated to meet the high demand for lipids for membrane

synthesis, energy storage, and signaling molecule production.

The inhibition of FASN by TVB-3166 leads to a cascade of downstream effects, including the
disruption of lipid raft architecture and the inhibition of key oncogenic signaling pathways such
as PI3K-AKT-mTOR and [3-catenin.[2][3]
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FASN Signaling Pathway and Inhibition by TVB-3166.
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Experimental Protocols
In Vitro Cell-Based Assays

1.

Preparation of TVB-3166 Stock Solution

Objective: To prepare a high-concentration stock solution of TVB-3166 for in vitro
experiments.

Materials:

o TVB-3166 powder

o Anhydrous Dimethyl Sulfoxide (DMSO)
o Sterile microcentrifuge tubes

Protocol:

[¢]

Weigh the desired amount of TVB-3166 powder in a sterile microcentrifuge tube.

o Add the appropriate volume of anhydrous DMSO to achieve the desired concentration
(e.g., 77 mg/mL or 200.27 mM).[1]

o Vortex the tube until the powder is completely dissolved. Gentle warming in a 37°C water
bath may aid dissolution.[8]

o Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

o Store the stock solution at -80°C for long-term storage (up to 1 year) or at -20°C for
shorter-term storage (up to 1 month).[1]

. Cell Viability Assay

Objective: To determine the effect of TVB-3166 on the viability of cancer cell lines.

Materials:

o Cancer cell line of interest
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[e]

Complete cell culture medium

o

96-well cell culture plates

TVB-3166 stock solution

[¢]

[¢]

CellTiter-Glo® Luminescent Cell Viability Assay kit or similar

Protocol:

o Seed cells into a 96-well plate at a density of 3,000-5,000 cells per well in 100 pL of
complete medium.

o Incubate the plate overnight at 37°C in a humidified incubator with 5% CO2.

o The next day, prepare serial dilutions of TVB-3166 in complete medium from the stock
solution. The final DMSO concentration should be kept below 0.5% to avoid solvent
toxicity.[9]

o Remove the medium from the wells and add 100 pL of the medium containing the different
concentrations of TVB-3166. Include a vehicle control (medium with DMSO only).

o Incubate the plate for 72-96 hours.

o Measure cell viability using the CellTiter-Glo® assay according to the manufacturer's
instructions.

o Plot the cell viability against the log of the TVB-3166 concentration to determine the 1C50
value.
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Workflow for Cell Viability Assay.

3. Western Blot Analysis of Downstream Signaling

» Objective: To assess the effect of TVB-3166 on the phosphorylation status and expression
levels of proteins in the PISK-AKT-mTOR and [3-catenin pathways.

o Materials:

o Cancer cell line of interest

[¢]

6-well cell culture plates

TVB-3166 stock solution

[¢]

o

Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

o

Primary antibodies (e.g., p-AKT, AKT, p-S6, S6, (-catenin, c-Myc)

[¢]

Secondary antibodies

[¢]

Chemiluminescence detection reagents
e Protocol:

o Seed cells in 6-well plates and allow them to attach overnight.
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o Treat the cells with various concentrations of TVB-3166 (e.g., 0.02, 0.2, 2.0 uM) for 96
hours.[5]

o Wash the cells with ice-cold PBS and lyse them with lysis buffer.

o Determine the protein concentration of the lysates using a BCA assay.

o Perform SDS-PAGE and transfer the proteins to a PVDF membrane.

o Block the membrane and incubate with primary antibodies overnight at 4°C.

o Wash the membrane and incubate with HRP-conjugated secondary antibodies.

o Detect the protein bands using a chemiluminescence imaging system.

In Vivo Xenograft Studies

1. Preparation of TVB-3166 for Oral Gavage

o Objective: To prepare a formulation of TVB-3166 suitable for oral administration in animal
models.

o Materials:
o TVB-3166 powder
o Anhydrous DMSO
o Corn oll

» Protocol:

o Reconstitute TVB-3166 by adding a small volume of DMSO (10% of the final volume) to
the vial.[8]

o Briefly vortex and heat the vial in a 37°C water bath to aid dissolution.[8]

o Add corn oil to achieve the final desired concentration (e.g., 5 mg/mL).[8]
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o Another formulation involves adding 50 uL of a 12.8 mg/mL clear DMSO stock solution to
950 uL of corn oil and mixing evenly. The mixed solution should be used immediately.[1]

o For a clear solution for injection, a formulation of 5% DMSO, 40% PEG300, 5% Tween 80,
and 50% ddH20 can be used.[1]

2. Xenograft Tumor Growth Inhibition Study

o Objective: To evaluate the in vivo anti-tumor efficacy of TVB-3166 in a xenograft mouse
model.

o Materials:

o Immunocompromised mice (e.g., nude mice)

[¢]

Cancer cell line of interest

[e]

Matrigel (optional)

o

TVB-3166 formulation for oral gavage

[¢]

Calipers for tumor measurement
e Protocol:

o Subcutaneously inject cancer cells (e.g., 5 x 1076 cells in 100 uL of PBS, optionally mixed
with Matrigel) into the flank of each mouse.

o Allow the tumors to grow to a palpable size (e.g., 100-200 mma3).

o Randomize the mice into treatment and vehicle control groups.

o Administer TVB-3166 orally by gavage daily at the desired dose (e.g., 30-100 mg/kg).[4]

o Administer the vehicle (e.g., the same formulation without TVB-3166) to the control group.
o Measure tumor volume with calipers every 2-3 days.

o Monitor the body weight of the mice as an indicator of toxicity.
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o At the end of the study, euthanize the mice and excise the tumors for further analysis (e.qg.,
Western blotting, immunohistochemistry).

These protocols provide a general framework for working with TVB-3166. Researchers should
optimize the specific conditions for their cell lines and animal models.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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